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Compound of Interest

Compound Name: C.I. Acid Black 94

Cat. No.: B15553249 Get Quote

C.I. Acid Black 94: A Technical Overview
Molecular Formula: C₄₁H₂₉N₈Na₃O₁₁S₃

This document provides a technical overview of C.I. Acid Black 94, a trisazo class acid dye.

While primarily utilized in the textile and leather industries, this guide consolidates the available

chemical and manufacturing data. Information regarding its specific applications in biomedical

research, drug development, or detailed experimental protocols is limited in publicly accessible

literature.

Chemical and Physical Properties
The fundamental chemical and physical properties of C.I. Acid Black 94 are summarized

below.
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Property Value Reference

C.I. Name Acid Black 94

C.I. Number 30336

Molecular Formula C₄₁H₂₉N₈Na₃O₁₁S₃

Molecular Weight 974.88 g/mol

CAS Registry Number 6358-80-1

Molecular Structure Class Trisazo

Physical Appearance Blu-ray black powder

Solubility Soluble in water

Behavior in Strong Acid
Turns dark purple in sulfuric

acid

Manufacturing Process
The synthesis of C.I. Acid Black 94 involves a multi-step process utilizing diazo coupling

reactions. A logical workflow of the manufacturing process is outlined below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b15553249?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: First Diazotization and Coupling

Step 2: Second Diazotization

Step 3: Second Coupling

Step 4: Final Coupling

4-(4-Aminophenyl)benzenamine

Double Nitriding

Acidic Coupling

4-Amino-5-hydroxynaphthalene-2,7-disulfonic acid

Intermediate from Step 1

2-Aminobenzenesulfonic acid

Diazotization

Alkaline Coupling

Final Alkaline Coupling

3-(O-toluidino)phenol

C.I. Acid Black 94

Click to download full resolution via product page

Manufacturing workflow for C.I. Acid Black 94.

Applications
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The primary applications of C.I. Acid Black 94 are in industrial dyeing processes.

Textile Industry: Used for dyeing and printing on wool and silk fabrics.

Leather Industry: Employed for coloring leather.

While some commercial suppliers mention that dyes, in general, are tools in biological

experiments for observing cell structures and tracking biomolecules, specific in-depth research

applications, experimental protocols, or involvement in signaling pathways for C.I. Acid Black
94 are not detailed in the available scientific literature.[1] Therefore, a comprehensive guide for

researchers, scientists, and drug development professionals on its use in these fields cannot

be provided at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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